Butanoic acid pyridine 1:1 complex chemical structure
Butanoic acid pyridine 1:1 complex chemical structure
An In-Depth Technical Guide to the Butanoic Acid-Pyridine 1:1 Complex: Structure, Synthesis, and Characterization
Abstract
The 1:1 complex formed between butanoic acid and pyridine serves as a foundational model for studying non-covalent interactions, particularly the hydrogen bond and the continuum between co-crystal and salt formation. This technical guide provides a comprehensive overview of the complex for researchers, scientists, and professionals in drug development. It delves into the theoretical underpinnings of the acid-base interaction, predicts the structural nature of the complex based on acidity constants, and offers detailed, field-proven protocols for its synthesis and characterization by Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy. By explaining the causality behind experimental choices and analytical interpretations, this guide equips scientists with the necessary tools to confidently prepare and unequivocally identify the butanoic acid-pyridine 1:1 complex.
Introduction: The Chemistry of a Fundamental Interaction
In the fields of supramolecular chemistry, crystal engineering, and pharmaceutical science, the interaction between a carboxylic acid and a pyridine moiety is of paramount importance. This interaction governs the assembly of molecules in the solid state, influences the physicochemical properties of active pharmaceutical ingredients (APIs), and provides a tunable system for studying the nuances of proton transfer.
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Butanoic Acid (Butyric Acid): A simple, short-chain saturated fatty acid (CH₃CH₂CH₂COOH), butanoic acid is a prototypical Brønsted-Lowry acid. Its carboxylic acid group acts as a hydrogen bond donor, releasing its proton with a pKa of approximately 4.82.[1][2][3]
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Pyridine: A six-membered aromatic heterocycle (C₅H₅N), pyridine is a weak base due to the lone pair of electrons on the nitrogen atom, which is available to act as a hydrogen bond acceptor.[4] The conjugate acid of pyridine, the pyridinium ion, has a pKa of approximately 5.25.[5][6]
The combination of these two molecules creates a classic acid-base pair, forming a stable 1:1 complex primarily through hydrogen bonding.
Structural Analysis: A Case of the Salt-Co-crystal Continuum
The fundamental question regarding the structure of the butanoic acid-pyridine complex is whether it exists as a neutral molecular complex (a co-crystal) or an ionic pair (a molecular salt).
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Co-crystal: Characterized by a strong hydrogen bond between the carboxylic acid's hydroxyl group and the pyridine's nitrogen atom (O-H···N).
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Molecular Salt: Involves the complete transfer of the proton from the acid to the base, resulting in a pyridinium cation and a butanoate anion held together by an ionic hydrogen bond (N⁺-H···O⁻).
A widely used empirical guideline for predicting the outcome is the ΔpKa rule .[7] This rule states that the difference between the pKa of the protonated base and the pKa of the acid can predict the degree of proton transfer.
ΔpKa = pKa (Pyridinium ion) - pKa (Butanoic Acid)
Using the known values: ΔpKa = 5.25 - 4.82 = 0.43
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If ΔpKa < 0: A co-crystal is strongly favored.
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If ΔpKa > 3: A molecular salt is strongly favored.
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If 0 < ΔpKa < 3: The outcome is ambiguous. The complex lies in the "salt-co-crystal continuum," where either form may crystallize, or the proton may be shared in the hydrogen bond.[7]
With a ΔpKa of 0.43, the butanoic acid-pyridine complex falls squarely into this intermediate range. Therefore, its definitive structural assignment cannot be made on theoretical grounds alone and relies on rigorous experimental characterization.
Caption: Logical workflow for predicting the structure of the complex.
Synthesis of the Butanoic Acid-Pyridine 1:1 Complex
The synthesis of the complex is achieved through a straightforward acid-base combination followed by crystallization. The choice of solvent is critical; it must be one in which both reactants are soluble but in which the resulting complex has limited solubility, particularly at lower temperatures, to facilitate high-yield crystallization. Methanol or ethanol are suitable choices.
Detailed Experimental Protocol
Materials:
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Butanoic acid (≥99%)
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Pyridine (≥99%, anhydrous)
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Methanol (ACS grade, anhydrous)
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Round-bottom flask
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Magnetic stirrer and stir bar
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Glass funnel and filter paper
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Ice bath
Procedure:
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Reactant Preparation: In a 50 mL round-bottom flask, dissolve 10.0 mmol of butanoic acid (e.g., 0.881 g) in 10 mL of anhydrous methanol. Stir until fully dissolved.
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Addition of Base: While stirring, slowly add 10.0 mmol of pyridine (e.g., 0.791 g, 0.81 mL) dropwise to the butanoic acid solution at room temperature. An exothermic reaction may be observed.
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Crystallization: Loosely cap the flask and allow the solution to stand at room temperature for 1-2 hours. Subsequently, place the flask in an ice bath for at least 60 minutes to maximize crystal formation. For higher quality crystals, slow evaporation of the solvent in a fume hood over 24-48 hours is recommended.[8]
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Isolation: Collect the resulting crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold methanol to remove any unreacted starting materials.
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Drying: Dry the crystals under vacuum for several hours to remove residual solvent. Store the final product in a desiccator.
Caption: Experimental workflow for the synthesis of the complex.
Spectroscopic Characterization: Resolving the Ambiguity
Spectroscopy is the definitive tool for determining whether the synthesized complex is a co-crystal or a molecular salt. FTIR and NMR provide clear, diagnostic evidence of the proton's location.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy directly probes the vibrational modes of the bonds involved in the hydrogen-bonding interaction. The spectrum of the complex will show distinct differences from a simple overlay of the starting material spectra.
Causality of Spectral Shifts:
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Co-crystal (O-H···N): The formation of a hydrogen bond weakens the O-H bond, causing its characteristic broad stretching vibration to shift to a lower frequency (e.g., from ~3000 cm⁻¹ to ~2500 cm⁻¹). The C=O carbonyl stretch is also slightly perturbed, often shifting to a lower wavenumber.[9]
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Molecular Salt (N⁺-H···O⁻): The carboxylic acid is deprotonated, meaning the broad O-H stretch disappears entirely. It is replaced by N⁺-H stretching bands from the pyridinium cation. Crucially, the sharp C=O carbonyl peak (~1710 cm⁻¹) is replaced by two distinct stretches for the carboxylate anion (COO⁻): an asymmetric stretch (~1600-1550 cm⁻¹) and a symmetric stretch (~1400 cm⁻¹).[10][11]
| Vibrational Mode | Butanoic Acid | Pyridine | Expected in Co-crystal | Expected in Salt |
| O-H stretch (acid) | ~3300-2500 cm⁻¹ (very broad) | - | ~2500 cm⁻¹ (broad) | Absent |
| C=O stretch (acid) | ~1710 cm⁻¹ (strong, sharp) | - | ~1700-1680 cm⁻¹ | Absent |
| COO⁻ asym. stretch | - | - | Absent | ~1600-1550 cm⁻¹ |
| COO⁻ sym. stretch | - | - | Absent | ~1420-1380 cm⁻¹ |
| N⁺-H stretch | - | - | Absent | ~2500 cm⁻¹ (broad) |
| C=N/C=C ring stretch | - | ~1580 cm⁻¹ | Shifted slightly | Shifted (pyridinium) |
Protocol for Attenuated Total Reflectance (ATR)-FTIR:
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Ensure the ATR crystal (e.g., diamond) is clean by taking a background spectrum of air.
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Place a small amount of the dried crystal complex onto the ATR crystal.
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Apply pressure using the anvil to ensure good contact.
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Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.
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Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides information on the chemical environment of the nuclei, particularly the protons (¹H NMR).
Causality of Chemical Shifts: The most diagnostic signal is that of the acidic proton.
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In a Co-crystal: The acidic proton remains on the butanoic acid but is involved in a strong hydrogen bond. This deshields the proton, causing its signal to appear far downfield, typically in the 10-14 ppm range, often as a broad singlet.[12]
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In a Molecular Salt: The proton has been transferred to the pyridine nitrogen. This N⁺-H proton is also highly deshielded and will appear in a similar downfield region (e.g., 10-15 ppm).
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Distinguishing the Two: While the chemical shift alone might be ambiguous, a key experiment is a D₂O shake . Upon adding a drop of deuterium oxide to the NMR sample and re-acquiring the spectrum, an exchangeable proton (like O-H or N-H) will be replaced by deuterium, causing its signal to disappear from the ¹H NMR spectrum. The protons on the pyridine ring will also experience a downfield shift upon protonation, which is more pronounced in a salt than in a co-crystal.
| Proton Environment | Butanoic Acid (¹H) | Pyridine (¹H) | Expected in Complex (¹H) |
| -COOH / -N⁺H | ~10-12 ppm (broad s) | - | ~12-15 ppm (broad s), disappears with D₂O |
| α-CH₂ | ~2.3 ppm (t) | - | ~2.4 ppm (t) |
| β-CH₂ | ~1.7 ppm (sextet) | - | ~1.7 ppm (sextet) |
| γ-CH₃ | ~0.9 ppm (t) | - | ~0.9 ppm (t) |
| Pyridine H (ortho) | - | ~8.6 ppm | Shifted slightly downfield |
| Pyridine H (para) | - | ~7.8 ppm | Shifted slightly downfield |
| Pyridine H (meta) | - | ~7.4 ppm | Shifted slightly downfield |
Protocol for ¹H NMR Spectroscopy:
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Dissolve ~5-10 mg of the complex in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
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Acquire a standard ¹H NMR spectrum.
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To confirm the acidic proton, add one drop of D₂O to the NMR tube, shake gently, and re-acquire the spectrum. Observe the disappearance of the downfield signal.
Conclusion and Outlook
The butanoic acid-pyridine 1:1 complex is an exemplary system for understanding fundamental chemical principles. Its ΔpKa value of 0.43 places it in the intriguing salt-co-crystal continuum, making its synthesis and subsequent characterization a valuable exercise for any chemical scientist. While theoretical calculations predict an ambiguous structure, definitive assignment is readily achieved through standard spectroscopic techniques. FTIR spectroscopy provides a clear distinction based on the presence or absence of the carboxylic acid C=O stretch versus the carboxylate COO⁻ stretches. ¹H NMR spectroscopy confirms the presence of a highly deshielded, exchangeable proton, corroborating the formation of a strongly hydrogen-bonded species. The principles and protocols detailed in this guide are broadly applicable to the study of other acid-base complexes, which are critical in the design of new materials and the formulation of pharmaceutical compounds.
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